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Compound of Interest

Compound Name: Calcium sulfide (CaS)

Cat. No.: B7801512 Get Quote

Calcium Sulfide (CaS) is a versatile host material for phosphors, and its luminescent

properties can be significantly tailored by doping with various elements. This guide provides a

comparative overview of CaS phosphors doped with Europium (Eu), Cerium (Ce), and

Manganese (Mn), focusing on their synthesis, photoluminescent properties, and potential

applications. The data presented is compiled from various research findings to offer a broad

perspective for researchers, scientists, and professionals in drug development.

Quantitative Luminescence Data
The following table summarizes the key photoluminescent properties of CaS phosphors doped

with Eu, Ce, and Mn. It is important to note that these values are collated from different studies,

and direct comparison should be approached with caution due to variations in synthesis

methods, dopant concentrations, and characterization techniques.
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Property CaS:Eu²⁺ CaS:Ce³⁺ CaS:Mn²⁺

Emission Color
Red to Deep Red[1][2]

[3]

Blue-Green to

Green[4]
Yellow to Red[5][6]

Peak Emission

Wavelength
~623-663 nm[1][2][3] ~462-510 nm[4] ~550-700 nm[6]

Typical Excitation

Wavelength
~465-469 nm[1][2] ~386 nm[4]

Host lattice excitation

(~250-350 nm) and d-

d transitions (~350-

500 nm)[6]

Luminescence

Transition
4f⁶5d¹ → 4f⁷ (⁸S₇/₂)[1]

5d¹ → ²F₅/₂ and 5d¹ →

²F₇/₂[4]
⁴T₁(⁴G) → ⁶A₁(⁶S)[6]

Reported Quantum

Yield
Up to 65%[1]

Not explicitly found for

CaS:Ce in results

Not explicitly found for

CaS:Mn in results

Decay Lifetime 0.05 to 0.3 seconds[1]
Not explicitly found for

CaS:Ce in results

Not explicitly found for

CaS:Mn in results

CIE Coordinates (x, y)
(0.6263, 0.3328) for

630 nm emission[1]
(0.19, 0.29)[4]

Not explicitly found for

CaS:Mn in results

Experimental Protocols
The synthesis and characterization of doped CaS phosphors can be achieved through various

methods. Below are generalized protocols based on common techniques reported in the

literature.

Solid-State Reaction Synthesis
This is a widely used method for preparing polycrystalline phosphors.

Starting Materials: High-purity Calcium Carbonate (CaCO₃) or Calcium Sulfate (CaSO₄),

Sulfur (S) or a sulfur-containing compound, and dopant precursors (e.g., Eu₂O₃, CeO₂,

MnCO₃). A flux material like Sodium Chloride (NaCl) or Ammonium Chloride (NH₄Cl) may be

used to promote crystal growth.
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Procedure:

The starting materials are weighed in stoichiometric ratios.

The powders are thoroughly mixed and ground together in a mortar and pestle or a ball

mill to ensure homogeneity.

The mixture is placed in an alumina crucible and heated in a tube furnace.

The firing is typically carried out at high temperatures (e.g., 900-1200°C) for several hours

under a reducing atmosphere (e.g., a mixture of N₂ and H₂ or a carbon-rich environment)

to ensure the formation of CaS and the desired oxidation state of the dopant (Eu²⁺, Ce³⁺,

Mn²⁺).

After firing, the product is cooled down to room temperature and gently ground into a fine

powder.

Co-precipitation Method
This method can yield more homogeneous and smaller particles.

Starting Materials: Soluble salts of calcium (e.g., CaCl₂, Ca(NO₃)₂), a sulfur source (e.g.,

(NH₄)₂S, Na₂S), and a soluble salt of the dopant.

Procedure:

Aqueous solutions of the calcium salt and the dopant salt are prepared.

A solution of the sulfur source is added dropwise to the mixed metal salt solution under

constant stirring to precipitate the doped calcium sulfide.

The precipitate is filtered, washed several times with deionized water and ethanol, and

then dried.

The dried powder is subsequently annealed at a high temperature in a reducing

atmosphere, similar to the solid-state reaction method, to improve crystallinity and

luminescence.[2]
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Characterization Techniques
X-ray Diffraction (XRD): To confirm the crystal structure and phase purity of the synthesized

phosphor.

Scanning Electron Microscopy (SEM): To analyze the morphology and particle size of the

phosphor powders.

Photoluminescence (PL) Spectroscopy: To measure the excitation and emission spectra,

determining the peak wavelengths and relative intensities.

Quantum Yield Measurement: To quantify the efficiency of the phosphor's luminescence.

Decay Lifetime Measurement: To determine the rate at which the luminescence intensity

decreases after the excitation source is removed.

Visualizations
Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of

doped CaS phosphors.
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Caption: Generalized workflow for the synthesis and characterization of doped CaS phosphors.

Luminescence Mechanism
The diagram below illustrates the simplified energy level transitions responsible for the

photoluminescence in CaS phosphors doped with Eu²⁺, Ce³⁺, and Mn²⁺.
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Caption: Simplified energy level transitions for luminescence in doped CaS phosphors.

Comparative Discussion
CaS:Eu²⁺: This is the most extensively studied among the three and is well-known for its

efficient red emission.[2] The luminescence originates from the 4f⁶5d¹ → 4f⁷ transition of the

Eu²⁺ ion, which is strongly influenced by the host crystal field.[1] This phosphor is a

promising candidate for red-emitting components in white light-emitting diodes (WLEDs).[1]

[7]

CaS:Ce³⁺: Doping with Ce³⁺ typically results in blue to green emission in various host

lattices. In CaS, it is reported to exhibit cyan emission.[4] The luminescence is due to the 5d¹

→ 4f¹ transition of the Ce³⁺ ion. The broad emission band arises from transitions to the two

ground state levels, ²F₅/₂ and ²F₇/₂.[4]

CaS:Mn²⁺: Mn²⁺ doping in CaS can lead to emission in the yellow to red spectral region.[5]

[6] The luminescence is attributed to the spin-forbidden ⁴T₁(⁴G) → ⁶A₁(⁶S) transition of the

Mn²⁺ ion. The emission characteristics of Mn²⁺ are highly dependent on the crystal field

strength of the host material. In some cases, Mn²⁺ can act as a sensitizer in co-doped

phosphors.[8]
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In summary, the choice of dopant (Eu, Ce, or Mn) in CaS phosphors allows for the generation

of a wide range of emission colors from blue-green to red. The specific luminescent properties

are a complex interplay between the dopant ion, its concentration, the host lattice, and the

synthesis conditions. Further research focusing on a direct comparative study under identical

experimental conditions would be invaluable for a more precise evaluation of their relative

performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. mdpi.com [mdpi.com]

5. Color manipulation of mechanoluminescence and photoluminescence from
CaZnOS:ZnS:Mn 2+ heterocompound controlled by ion doping concentration: Abstract,
Citation (BibTeX) & Reference | Bohrium [bohrium.com]

6. pubs.acs.org [pubs.acs.org]

7. researchgate.net [researchgate.net]

8. Synthesis and effect of Ce and Mn co-doping on photoluminescence characteristics of
Ca6AlP5O20:Eu novel phosphors - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Analysis of Europium, Cerium, and
Manganese Doped Calcium Sulfide Phosphors]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7801512#comparative-study-of-
different-dopants-eu-ce-mn-in-cas-phosphors]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b7801512?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/307445855_Synthesis_and_photoluminescence_properties_of_Eu2_doped_CaS_and_SrS_phosphor_for_phosphor_converted_white_light_emitting_diodes
https://www.researchgate.net/publication/229883288_Synthesis_Characterization_and_Luminescent_Properties_of_CaSEu_Phosphor
https://www.researchgate.net/publication/216736518_Single_Crystal_CaSEu_and_SrSEu_Luminescent_Particles_Obtained_by_Solvothermal_Synthesis
https://www.mdpi.com/2304-6740/11/7/291
https://www.bohrium.com/paper-details/color-manipulation-of-mechanoluminescence-and-photoluminescence-from-caznos-zns-mn-2-heterocompound-controlled-by-ion-doping-concentration/987892929915781127-2082
https://www.bohrium.com/paper-details/color-manipulation-of-mechanoluminescence-and-photoluminescence-from-caznos-zns-mn-2-heterocompound-controlled-by-ion-doping-concentration/987892929915781127-2082
https://www.bohrium.com/paper-details/color-manipulation-of-mechanoluminescence-and-photoluminescence-from-caznos-zns-mn-2-heterocompound-controlled-by-ion-doping-concentration/987892929915781127-2082
https://pubs.acs.org/doi/abs/10.1021/cm801990r
https://www.researchgate.net/publication/243278831_Study_on_relationship_of_luminescence_in_CaSEuSm_and_dopants_concentration
https://pubmed.ncbi.nlm.nih.gov/22532517/
https://pubmed.ncbi.nlm.nih.gov/22532517/
https://www.benchchem.com/product/b7801512#comparative-study-of-different-dopants-eu-ce-mn-in-cas-phosphors
https://www.benchchem.com/product/b7801512#comparative-study-of-different-dopants-eu-ce-mn-in-cas-phosphors
https://www.benchchem.com/product/b7801512#comparative-study-of-different-dopants-eu-ce-mn-in-cas-phosphors
https://www.benchchem.com/product/b7801512#comparative-study-of-different-dopants-eu-ce-mn-in-cas-phosphors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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